Cas no 1159977-35-1 (Ethyl 2-Chloro-5,6-dimethylnicotinate)

• Product Name: Ethyl 2-Chloro-5,6-dimethylnicotinate
• CAS No: 1159977-35-1
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 894802
• PubChem ID: 46781535
• Update Time: 2025-04-19

Ethyl 2-Chloro-5,6-dimethylnicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Chloro-5,6-dimethylnicotinate
• ethyl 2-chloro-5,6-dimethylpyridine-3-carboxylate
• 2-Chloro-5,6-dimethyl-3-pyridinecarboxylic Acid Ethyl Ester
• Ethyl 2-Chloro-5,6-dimethyl-3-pyridinecarboxylate
• DTXSID20675890
• 1159977-35-1
• 3-Pyridinecarboxylic acid, 2-chloro-5,6-dimethyl-, ethyl ester
• DB-307947

• Inchi： 1S/C10H12ClNO2/c1-4-14-10(13)8-5-6(2)7(3)12-9(8)11/h5H,4H2,1-3H3
• InChI Key： BPYMGOJIXZADHP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=C(C)C(C)=N1

Computed Properties

• Exact Mass: 213.05600
• Monoisotopic Mass: 213.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 39.19000
• LogP: 2.52850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids